Cas no 2418719-31-8 (3-({1-(propan-2-yl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride)

• Product Name: 3-({1-(propan-2-yl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride
• CAS No: 2418719-31-8
• MF: C₁₃H₁₆FN₃O₂S
• MW: 297.34844493866
• CID: 6219917
• PubChem ID: 154881363
• Update Time: 2025-10-28

3-({1-(propan-2-yl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-({1-(propan-2-yl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride
• Z3027355899
• 3-({[1-(propan-2-yl)-1H-pyrazol-3-yl]amino}methyl)benzene-1-sulfonyl fluoride
• EN300-26689847
• 3-[[(1-Propan-2-ylpyrazol-3-yl)amino]methyl]benzenesulfonyl fluoride
• 2418719-31-8

• Inchi： 1S/C13H16FN3O2S/c1-10(2)17-7-6-13(16-17)15-9-11-4-3-5-12(8-11)20(14,18)19/h3-8,10H,9H2,1-2H3,(H,15,16)
• InChI Key： WCBSZVJBNXZDRT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)CNC1C=CN(C(C)C)N=1)(=O)(=O)F

Computed Properties

• Exact Mass: 297.09472610g/mol
• Monoisotopic Mass: 297.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.4Ų

Additional information on 3-({1-(propan-2-yl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride

Introduction to 3-({1-(propan-2-yl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride (CAS No. 2418719-31-8) and Its Applications in Modern Chemical Biology

3-({1-(propan-2-yl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride, identified by its CAS number 2418719-31-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a benzene ring sulfonylated at the 1-position and functionalized with a propyl-substituted pyrazole moiety linked via an amino-methyl group. The presence of these specific structural elements endows the compound with distinct chemical properties and biological activities, making it a valuable tool in the development of novel therapeutic agents.

The sulfonyl fluoride group is particularly noteworthy, as it is known for its reactivity in nucleophilic substitution reactions, which can be exploited for further functionalization. This property makes the compound a versatile intermediate in synthetic chemistry, enabling the construction of more complex molecules with tailored biological functions. Additionally, the pyrazole scaffold is a privileged structure in medicinal chemistry, frequently incorporated into drug candidates due to its ability to engage with biological targets such as enzymes and receptors. The propyl substitution on the pyrazole ring further modulates the electronic and steric properties of the molecule, influencing its interactions with biological systems.

In recent years, there has been growing interest in leveraging such multifunctional compounds for drug discovery. The combination of a benzene-1-sulfonyl fluoride moiety with a pyrazol-3-ylamino}methyl group creates a molecular framework that is both pharmacologically relevant and synthetically accessible. This has led to its exploration in various therapeutic contexts, including oncology, inflammation, and neurodegenerative diseases. The compound’s potential lies in its ability to modulate key biological pathways by serving as a precursor for more targeted derivatives.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The pyrazole moiety is known to interact with ATP-binding pockets in kinase domains, making it an ideal scaffold for inhibition. By incorporating this motif into 3-({1-(propan-2-yl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride, researchers can design molecules that disrupt aberrant signaling cascades. Furthermore, the sulfonyl fluoride group can be further modified to introduce additional binding pockets or enhance solubility, improving drug-like properties.

Recent advancements in computational chemistry have also highlighted the potential of this compound. Molecular docking studies have demonstrated that derivatives of 3-({1-(propan-2-yl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride can effectively bind to target proteins with high affinity. These studies have been complemented by experimental validations, where modified analogs have shown promising activity in preclinical models. For instance, research has indicated that certain derivatives exhibit inhibitory effects on specific kinases associated with tumor growth and metastasis. This aligns with broader trends in drug discovery, where structure-based design plays a pivotal role in optimizing potency and selectivity.

The synthetic accessibility of 3-({1-(propan-2-yl)-1H-pyrazol-3-ylamino}methyl)benzene-1-sulfonyl fluoride also contributes to its appeal. The compound can be synthesized through well-established protocols involving condensation reactions and sulfonylation steps. This ease of preparation allows for rapid exploration of structural variations, enabling medicinal chemists to fine-tune properties such as metabolic stability and pharmacokinetic profiles. Such flexibility is crucial for translating promising leads into viable drug candidates.

Moreover, the compound’s reactivity with nucleophiles has opened avenues for exploring novel chemistries beyond simple substitutions. For example, it can undergo coupling reactions with boronic acids or halogenated compounds under transition-metal catalysis, facilitating the introduction of diverse functional groups. This adaptability makes it a valuable building block for libraries of compounds designed for high-throughput screening (HTS). HTS campaigns are increasingly employed in early-stage drug discovery to identify hits with desired biological activity from large collections of molecules.

The intersection of chemical biology and materials science has also provided new perspectives on the utility of this compound. Researchers have investigated its potential applications in designing bioconjugates and probes for imaging purposes. The presence of both reactive handles (e.g., sulfonyl fluoride) and bioactive moieties (e.g., pyrazole) allows for facile attachment to biomolecules or labeling with fluorophores. Such conjugates are instrumental in studying protein-protein interactions or tracking cellular processes in real time.

Looking ahead, the future prospects for 3-{(propan - 2 - y l ) - 1 H - p y r az ol - 3 - y l am i n o } m e t h y l b e n z e n e - 1 - s u l f o n y l f lu o r i d e (CAS No. 2418719318) are promising. Continued exploration of its derivatives will likely uncover additional therapeutic applications beyond oncology and inflammation. Its role as a key intermediate ensures that it will remain relevant as synthetic methodologies evolve and new targets emerge in chemical biology research.

In conclusion,3-{(propan - 2 - y l ) - 1 H - p y r az ol - 3 - y l am i n o } m e t h y l b e n z e n e - 1 - s u l f o n y l f lu o r i d e stands as a testament to the power of specialized organic compounds in driving innovation across multiple scientific disciplines. Its unique structural features and versatile reactivity make it an indispensable tool for researchers striving to develop next-generation therapeutics.